Cas no 2228505-05-1 (tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate)

• Product Name: tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate
• CAS No: 2228505-05-1
• MF: C₁₇H₂₄ClNO₃
• MW: 325.830364227295
• CID: 6015696
• PubChem ID: 165980697
• Update Time: 2025-06-12

tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate
• 2228505-05-1
• tert-butyl N-[3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-yl]carbamate
• EN300-1887173

• Inchi： 1S/C17H24ClNO3/c1-15(2,3)22-14(21)19-17(6,11-20)16(4,5)12-7-9-13(18)10-8-12/h7-11H,1-6H3,(H,19,21)
• InChI Key： IHYMTMZKAYUZHB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C)(C)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 325.1444713g/mol
• Monoisotopic Mass: 325.1444713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate (CAS No. 2228505-05-1)

The compound tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate (CAS No. 2228505-05-1) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a 4-chlorophenyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in developing novel therapeutics and crop protection agents.

In recent years, the demand for high-purity intermediates like tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate has surged, driven by advancements in drug discovery and green chemistry. This compound’s relevance is further highlighted by its compatibility with modern synthetic techniques such as flow chemistry and catalyzed cross-coupling reactions. Its CAS No. 2228505-05-1 is frequently searched in academic and industrial databases, reflecting its growing importance in medicinal chemistry.

One of the key features of this compound is its stereochemical complexity, which allows for selective functionalization. The presence of the 4-chlorophenyl group enhances its lipophilicity, making it suitable for targeting specific biological pathways. Additionally, the tert-butyl protecting group ensures stability during multi-step syntheses, a critical factor in API (Active Pharmaceutical Ingredient) development. These attributes align with current trends in precision medicine and sustainable agrochemicals.

From an industrial perspective, tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate is often discussed in the context of scale-up challenges and process optimization. Companies are investing in continuous manufacturing technologies to improve yield and reduce waste, addressing global concerns about environmental impact. The compound’s CAS No. 2228505-05-1 is also associated with patents focusing on novel synthetic routes, underscoring its commercial value.

In conclusion, tert-butyl N-3-(4-chlorophenyl)-2,3-dimethyl-1-oxobutan-2-ylcarbamate (CAS No. 2228505-05-1) represents a versatile building block in modern chemistry. Its applications span drug development, material science, and agricultural innovation, making it a subject of ongoing research and industrial interest. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of today’s most pressing challenges in healthcare and sustainability.